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Compound of Interest

Compound Name: trans-2-Hexenal

CAS No.: 505-57-7

Cat. No.: B1236974

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

proper handling and disposal of trans-2-Hexenal, a common reagent in chemical synthesis.

Adherence to these procedures is critical for minimizing risk and ensuring a safe laboratory

environment.

Immediate Safety and Personal Protective
Equipment (PPE)
When handling trans-2-Hexenal, a comprehensive approach to personal protection is non-

negotiable. The following personal protective equipment (PPE) is mandatory to prevent

exposure and ensure personal safety.
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PPE Category Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles or

chemical safety goggles

conforming to EN 166 (EU) or

OSHA's 29 CFR 1910.133

standards. A face shield may

also be necessary.[1][2][3]

Protects against splashes and

vapors that can cause serious

eye irritation.[3]

Skin Protection

Wear appropriate protective

gloves (e.g., Butyl

caoutchouc/butyl rubber) and

fire/flame resistant, impervious

clothing to prevent skin

exposure.[1][2][4] At a

minimum, a laboratory coat

and close-toed footwear are

required.[5]

trans-2-Hexenal is toxic in

contact with skin and can

cause an allergic skin reaction.

[1][5][6]

Respiratory Protection

Use only in a well-ventilated

area or under a chemical fume

hood.[1] If exposure limits are

exceeded or irritation is

experienced, a NIOSH/MSHA

or European Standard EN 149

approved respirator with a full

facepiece is required.[1][2]

Vapors can cause respiratory

tract irritation.[1]

Operational Plan for Handling trans-2-Hexenal
A systematic approach to handling trans-2-Hexenal is crucial for minimizing the risk of

exposure and accidents. The following step-by-step protocol outlines the safe handling

procedure from preparation to post-experiment cleanup.

1. Preparation and Engineering Controls:

Ensure that a chemical fume hood is operational and available for use.[1]
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Verify that eyewash stations and safety showers are unobstructed and in close proximity to

the workstation.[1]

Keep the container tightly closed when not in use.[5]

Ground and bond the container and receiving equipment to prevent static discharge.[6]

Use only non-sparking tools.[1][5]

2. Handling the Chemical:

Avoid breathing fumes, vapors, or spray.[5]

Do not get the chemical in your eyes, on your skin, or on your clothing.[1]

Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke in the handling area.[5]

Keep away from open flames, hot surfaces, and other sources of ignition.[1]

3. In Case of a Spill:

Evacuate personnel from the area.[1]

Remove all sources of ignition.[1]

Ventilate the area.

Absorb the spill with an inert material such as sand, diatomaceous earth, or universal binding

agents.[4][7]

Collect the absorbed material and place it into a suitable, closed container for disposal.[1][7]

First Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure to trans-2-Hexenal.
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[5]

Skin Contact

Immediately remove all contaminated clothing.

[5] Flush the skin with plenty of running water for

at least 15 minutes.[5] Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

[1] Remove contact lenses if present and easy

to do.[2] Seek immediate medical attention.

Ingestion

Do NOT induce vomiting.[5] Rinse the mouth

with water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5]

Disposal Plan
Proper disposal of trans-2-Hexenal and its contaminated waste is essential to prevent

environmental contamination and comply with regulations.

Waste Collection: Collect all trans-2-Hexenal waste, including contaminated absorbents and

disposable PPE, in a suitable, closed, and properly labeled container.[1][7]

Disposal Method: Dispose of the contents and container at an approved waste disposal

plant.[5] It is recommended to send the waste to a hazardous waste incinerator facility in

accordance with official regulations.[7]

Regulatory Compliance: Adhere to all local, state, and federal regulations regarding

hazardous waste disposal. Do not allow the product to enter drains, other waterways, or soil.

[5]
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Physical and Chemical Properties
A summary of the key quantitative data for trans-2-Hexenal is provided below for quick

reference.

Property Value

CAS Number 6728-26-3

Molecular Formula C6H10O

Molecular Weight 98.14 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point 47 °C @ 17 mmHg

Flash Point 38 °C (100.4 °F)

Density 0.846 g/cm³

Solubility in Water Slightly soluble

Recommended Storage Temp. 2 - 8 °C

Data sourced from various Safety Data Sheets.

Experimental Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of trans-2-Hexenal,
from preparation to disposal.
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Workflow for Safe Handling of trans-2-Hexenal

1. Preparation

2. Handling

3. Post-Experiment

4. Waste Disposal

Verify Fume Hood
& Safety Showers

Don Personal
Protective Equipment (PPE)

Work Inside
Chemical Fume Hood

Proceed to Handling

Dispense & Use
trans-2-Hexenal

Keep Container Closed
When Not in Use

Decontaminate Work Area

Experiment Complete

Remove & Dispose of
Contaminated PPE

Wash Hands Thoroughly

Collect Waste in
Labeled Container

Dispose of Waste

Store Waste in
Designated Area

Arrange for
Hazardous Waste Pickup

Click to download full resolution via product page

Caption: Logical workflow for handling trans-2-Hexenal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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